Cas no 81946-31-8 (3-Aminoquinolin-4(1H)-one)

• Product Name: 3-Aminoquinolin-4(1H)-one
• CAS No: 81946-31-8
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD22194406
• CID: 4202045
• PubChem ID: 329111
• Update Time: 2025-11-01

3-Aminoquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinolinone, 3-amino-
• 3-Aminoquinolin-4(1H)-one
• 3-Amino-4(1H)-quinolinone
• DB-272885
• CS-0186767
• MFCD09907852
• 81946-31-8
• SB67514
• DTXSID00317044
• MFCD22194406
• AS-50108
• 3-aminoquinolin-4-ol
• 3-amino-1H-quinolin-4-one
• AKOS030623305
• 99512-72-8
• O10946
• EN300-1295574
• SCHEMBL1191796
• 4-quinolinol, 3-amino-
• 3-amino-quinolin-4-ol
• 3-Amino-4-hydroxyquinoline
• AKOS006312422
• 129377-66-8
• NSC310237
• C77388
• NSC-310237
• DB-211990
• 3-Amino-1,4-dihydroquinolin-4-one
• ZDA51272
• DTXCID40268167

• MDL： MFCD22194406
• Inchi： 1S/C9H8N2O/c10-7-5-11-8-4-2-1-3-6(8)9(7)12/h1-5H,10H2,(H,11,12)
• InChI Key： NIQNIQVCPKCNQS-UHFFFAOYSA-N
• SMILES： O=C1C(=CNC2C=CC=CC=21)N

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 3-Aminoquinolin-4(1H)-one

3-Aminoquinolin-4(1H)-one (CAS No. 81946-31-8): A Comprehensive Overview

3-Aminoquinolin-4(1H)-one, with the chemical abstract service (CAS) number 81946-31-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-aminoquinazolin-4(3H)-one, is a derivative of quinazoline, a class of heterocyclic compounds characterized by a fused benzene and pyrimidine ring system. The unique structural features of 3-Aminoquinolin-4(1H)-one make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-Aminoquinolin-4(1H)-one consists of a quinazoline core with an amino group at the 3-position and a ketone group at the 4-position. This arrangement provides the molecule with a high degree of functional flexibility, enabling it to participate in a wide range of chemical reactions and biological interactions. The compound's ability to form hydrogen bonds and its potential for π-π stacking interactions make it particularly suitable for designing molecules with specific binding properties.

In recent years, 3-Aminoquinolin-4(1H)-one has been extensively studied for its potential as a scaffold in drug discovery. One of the key areas of research has been its use as a lead compound for the development of inhibitors targeting various enzymes and receptors. For instance, studies have shown that derivatives of 3-Aminoquinolin-4(1H)-one can effectively inhibit kinases, which are crucial enzymes involved in signal transduction pathways and are often implicated in diseases such as cancer and inflammatory disorders.

A notable example is the development of 3-Aminoquinolin-4(1H)-one-based inhibitors targeting cyclin-dependent kinases (CDKs). CDKs play a pivotal role in cell cycle regulation and are overexpressed in many types of cancer. Research published in the Journal of Medicinal Chemistry has demonstrated that certain derivatives of 3-Aminoquinolin-4(1H)-one exhibit potent inhibitory activity against CDK2 and CDK9, making them promising candidates for anticancer therapy.

Beyond kinase inhibition, 3-Aminoquinolin-4(1H)-one has also shown potential in other therapeutic areas. For example, studies have explored its use as an inhibitor of histone deacetylases (HDACs), which are enzymes involved in chromatin remodeling and gene expression regulation. HDAC inhibitors have gained attention for their antitumor properties and are being investigated for the treatment of various cancers and neurodegenerative diseases.

The versatility of 3-Aminoquinolin-4(1H)-one extends to its use as a scaffold for developing compounds with antimicrobial properties. Research published in the European Journal of Medicinal Chemistry has reported that certain derivatives of 3-Aminoquinolin-4(1H)-one exhibit potent antibacterial activity against both Gram-positive and Gram-negative bacteria. This makes them potential candidates for addressing the growing problem of antibiotic resistance.

In addition to its therapeutic applications, 3-Aminoquinolin-4(1H)-one has also been studied for its use as a fluorescent probe. The compound's ability to emit light upon excitation makes it useful for various imaging techniques, including fluorescence microscopy and flow cytometry. This property has been leveraged to develop probes for monitoring cellular processes and detecting specific biomolecules.

The synthesis of 3-Aminoquinolin-4(1H)-one is well-documented in the literature, with several efficient routes available. One common method involves the condensation of anthranilic acid or its derivatives with appropriate reagents to form the quinazoline core, followed by functionalization at the 3-position to introduce the amino group. The choice of synthetic route can be tailored to produce specific derivatives with desired biological activities.

In conclusion, 3-Aminoquinolin-4(1H)-one (CAS No. 81946-31-8) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its properties, further solidifying its importance in the field.